4-Bromo-6-methyl-2-(trifluoromethyl)quinoline
Overview
Description
4-Bromo-6-methyl-2-(trifluoromethyl)quinoline is a chemical compound with the empirical formula C11H7BrF3N . It has a molecular weight of 290.08 . The IUPAC name for this compound is 4-bromo-6-methyl-2-(trifluoromethyl)quinoline .
Molecular Structure Analysis
The SMILES string for this compound isCC1=CC=C2N=C(C(F)(F)F)C=C(C2=C1)Br . The InChI code is 1S/C11H7BrF3N/c1-6-2-3-9-7(4-6)8(12)5-10(16-9)11(13,14)15/h2-5H,1H3 .
Scientific Research Applications
Synthesis of Other Organic Compounds
“4-Bromo-6-methyl-2-(trifluoromethyl)quinoline” can be used in the synthesis of other organic compounds . The presence of bromine and trifluoromethyl groups in the molecule makes it a valuable intermediate in organic synthesis, as these groups can undergo various reactions to form new bonds.
Drug Research and Development
This compound can potentially be used in drug research and development . The quinoline core is a common feature in many pharmaceuticals, and the specific substituents in “4-Bromo-6-methyl-2-(trifluoromethyl)quinoline” could offer unique pharmacological properties.
Dye Manufacturing
Quinolines are often used in the production of dyes . The specific properties of “4-Bromo-6-methyl-2-(trifluoromethyl)quinoline” could potentially be utilized to develop new dyes with unique color properties.
Pesticide Production
Quinoline derivatives have been used in the synthesis of pesticides . “4-Bromo-6-methyl-2-(trifluoromethyl)quinoline” could potentially be used as an intermediate in the synthesis of new pesticides.
Fluorescent Probes in Biological and Medical Research
Quinoline derivatives can be used as fluorescent probes in biological and medical research . The fluorescence properties of “4-Bromo-6-methyl-2-(trifluoromethyl)quinoline” could potentially be exploited in this field.
Experimental / Research Use
This compound is offered for experimental / research use . This suggests that it could be used in various types of scientific research, potentially including material science, chemical synthesis, chromatography, analytical research, and more.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that molecules with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring can exhibit improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
It’s suggested that the -cf3 group can lower the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .
properties
IUPAC Name |
4-bromo-6-methyl-2-(trifluoromethyl)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrF3N/c1-6-2-3-9-7(4-6)8(12)5-10(16-9)11(13,14)15/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUXCDQBNYFVNFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674816 |
Source
|
| Record name | 4-Bromo-6-methyl-2-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-methyl-2-(trifluoromethyl)quinoline | |
CAS RN |
18706-27-9 |
Source
|
| Record name | 4-Bromo-6-methyl-2-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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